Cas no 392290-22-1 (N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 392290-22-1
• Molecular Formula: C₂₃H₁₄BrClN₂O₄
• Molecular Weight: 497.725264072418
• CID: 5762708
• PubChem ID: 4208821

N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Properties

Names and Identifiers

• N-(4-bromo-3-(2-chlorobenzoyl)phenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• EU-0005874
• Oprea1_180146
• AKOS024576518
• F0412-0310
• SR-01000442106-1
• SR-01000442106
• N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• 392290-22-1
• N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• 2H-Isoindole-2-acetamide, N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-1,3-dihydro-1,3-dioxo-

• InChIKey： SBUXJHBOCJGBFK-UHFFFAOYSA-N
• Inchi： 1S/C23H14BrClN2O4/c24-18-10-9-13(11-17(18)21(29)16-7-3-4-8-19(16)25)26-20(28)12-27-22(30)14-5-1-2-6-15(14)23(27)31/h1-11H,12H2,(H,26,28)
• SMILES： BrC1C=CC(=CC=1C(C1C=CC=CC=1Cl)=O)NC(CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 495.98255g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 495.98255g/mol
• Heavy Atom Count: 31
• Complexity: 723
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Boiling Point: 695.0±55.0 °C(Predicted)
• pka: 12.19±0.70(Predicted)
• Density: 1.619±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones